N-(4-ethoxyphenyl)-4-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-[3-(furan-2-yl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C20H21N3O4/c1-2-26-16-9-7-15(8-10-16)21-19(24)6-3-13-23-20(25)12-11-17(22-23)18-5-4-14-27-18/h4-5,7-12,14H,2-3,6,13H2,1H3,(H,21,24)
• InChI Key: KJIDOSZUPLHUNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-(4-ethoxyphenyl)-4-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)butanamide is a chemical compound that belongs to the pyridazinone family. It has been researched for its potential use in the field of medicine due to its unique properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis of Novel Compounds: The synthesis of novel classes of compounds, including 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones, demonstrates the chemical versatility of furan and pyridazinone derivatives. These compounds were synthesized starting from furan and thiophene carboxylates, showcasing the potential of such molecules for further chemical modifications and applications in various fields of research (Koza et al., 2013).

Biological Activities

• Antiviral Activities

  A study on the synthesis and antiviral activities of some furan-2(3H)-one candidates highlighted the biological importance of furan derivatives. The compounds exhibited promising antiviral activity against H5N1 virus, showcasing the potential of such molecules in the development of new antiviral agents (Flefel et al., 2014).

• Antimicrobial and Anticancer Activities

  Arylazopyrazole pyrimidone clubbed heterocyclic compounds, including derivatives of propanehydrazide, have been synthesized and evaluated for their antimicrobial activity against various bacteria and fungi. Some synthesized compounds were also assessed for their anticancer activity, providing insights into the potential therapeutic applications of these chemical frameworks (Sarvaiya et al., 2019).

Chemical Reactions and Transformations

• Oxidative Annulation and ESIPT Phenomena: A study demonstrated the photoinduced direct oxidative annulation of certain compounds to access highly functionalized polyheterocyclic ethanones. The process, which does not require transition metals and oxidants, highlights the chemical reactivity of furan derivatives and their potential applications in the synthesis of complex molecules (Zhang et al., 2017).